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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
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Executive Summary & Physicochemical Profile

The Challenge: Rhodinyl propionate (CAS 105-89-5) presents a classic formulation paradox:
it is a highly valued functional ester (flavor/fragrance/bioactive) that is thermodynamically
incompatible with aqueous environments.

The Root Cause: The molecule possesses a lipophilic monoterpene tail (rhodinol) and a
propionate headgroup. With a LogP (o/w) of approximately 4.3 — 4.7 and water solubility
estimated at < 2 mg/L, direct addition to water results in immediate phase separation (oiling
out). Furthermore, as an ester, it is susceptible to hydrolysis, degrading into rhodinol and
propionic acid, which can shift the pH of your formulation and alter organoleptic properties.

Technical Specifications:
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Implication for

Property Value .
Formulation

Highly Lipophilic.[1] Requires
LogP (Octanol/Water) ~4.3-4.7 surfactant HLB > 13 or
encapsulation.

Practically insoluble. Co-
Water Solubility ~1.57 mg/L (est.)[1][2] solvents alone are often

insufficient.

Suitable for inclusion in

Molecular Weight ~212.33 g/mol
-Cyclodextrin cavities.[1]

Vulnerable to acid/base

Chemical Class Terpene Ester ) o
hydrolysis (pH drift risk).[1]

Decision Matrix: Selecting the Right Solubilization
Strategy

Before beginning benchwork, select the protocol that matches your target concentration and

application.
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Figure 1: Strategic decision tree for rhodinyl propionate formulation based on concentration
and stability requirements.
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Method A: Micellar Solubilization (Surfactants)

Best For: Clear, agueous toners or reagents where transparency is required.

The Science: To solubilize a lipophile with a LogP > 4, you must create an oil-in-water (O/W)
microemulsion. This requires a surfactant system with a high Hydrophilic-Lipophilic Balance
(HLB), typically between 13 and 16.

Protocol: The Titration Method

o Surfactant Selection: Use a non-ionic surfactant like Polysorbate 20 (Solubilizer) or PEG-40
Hydrogenated Castor Oil.

o Why? These have high HLB values (16.7 and ~15 respectively) and low critical micelle
concentrations (CMC), allowing them to sequester the terpene ester effectively.

e Pre-mix (The "Oil Phase"):
o Mix Rhodinyl Propionate (1 part) with the Solubilizer (3 to 5 parts).
o Note: Aratio of 1:1 is rarely sufficient for terpenes; start at 1:3.
o Vortex until a homogenous, viscous liquid is formed.

« Titration:

o Slowly add the aqueous phase (buffer or water) to the oil/surfactant mix while stirring
magnetically.

o Observation: The mixture will pass through a gel phase (liquid crystal) before breaking into
a clear solution.

o Validation:

o The final solution should be transparent. If it is blue/hazy (Tyndall effect), increase the
surfactant ratio.

Method B: Molecular Encapsulation (Cyclodextrins)
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Best For: Protecting the ester from hydrolysis and preventing "flavor scald" or volatility loss.
The Science: Beta-cyclodextrin (

-CD) has a cavity size (~6.0-6.5 A) that perfectly accommodates the hydrophobic rhodinol tail.
The hydrophilic exterior renders the complex water-soluble. This "host-guest” complex shields
the ester bond from water attack, significantly extending shelf life.

Protocol: Kneading Method (Solid State)

e Molar Ratio: Calculate a 1:1 molar ratio of Rhodinyl Propionate to

-CD (or HP-
-CD for higher solubility).

o MW Rhodinyl Propionate: ~212 g/mol [1]
o MW
-CD: ~1135 g/mol [1]
o Example: For every 1g of ester, use ~5.35g of
-CD.
e Slurry Formation:
o Add a small amount of water/ethanol (1:1) to the
-CD powder in a mortar to create a thick paste.
e Inclusion:

o Slowly add the Rhodinyl Propionate to the paste while kneading vigorously with a pestle
for 45 minutes.

o Endpoint: The paste will dry out and form a hard solid as the oily liquid is encapsulated.

e Reconstitution:
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o Dissolve the resulting powder in your aqueous media. It should dissolve clearly or with
slight opalescence, without oil separation.

Troubleshooting Guide (FAQ)
Q1: My solution was clear initially but became cloudy after heating. Why?

o Diagnosis: You likely used a non-ionic surfactant (like Polysorbate or Triton X) and hit the
Cloud Point.

e Mechanism: As temperature rises, the hydrogen bonds between the surfactant's
polyoxyethylene chains and water break, causing the surfactant to dehydrate and phase
separate.

o Fix: Ensure your processing temperature is at least 10°C below the cloud point of your
chosen surfactant, or switch to an anionic surfactant (like SDS) if the application permits.

Q2: The pH of my formulation dropped from 7.0 to 5.5 over a month.
e Diagnosis: Ester Hydrolysis.[3]

» Mechanism: Rhodinyl propionate has hydrolyzed into Rhodinol and Propionic Acid. The
release of the free acid lowers the pH.

o Fix:
o Buffer: Use a Citrate or Phosphate buffer (pH 6.5—7.0) instead of pure water.[4]

o Encapsulate: Switch to Method B (Cyclodextrins) to sterically hinder water access to the
ester bond.

Q3: I see an "oil ring" at the top of my beaker despite using high shear.
o Diagnosis: Ostwald Ripening.

e Mechanism: Small droplets diffuse into larger ones to minimize surface energy. This is
common in terpene emulsions lacking a "ripening inhibitor."
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o Fix: Add a long-chain triglyceride (e.g., MCT oil or Corn oil) to the rhodinyl propionate
before emulsification. This acts as a ripening inhibitor by balancing the chemical potential
between droplets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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